Cas no 159934-13-1 (3,5-Di-O-caffeoylquinic Acid Methyl Ester)

• Product Name: 3,5-Di-O-caffeoylquinic Acid Methyl Ester
• CAS No: 159934-13-1
• Molecular Formula: C₂₆H₂₆O₁₂
• Molecular Weight: 530.477448940277
• CID: 161542
• PubChem ID: 10075681

3,5-Di-O-caffeoylquinic Acid Methyl Ester Properties

Names and Identifiers

• Cyclohexanecarboxylicacid,3,5-bis[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-1,4-dihydroxy-,methyl ester, (1a,3R,4a,5R)-
• Cyclohexanecarboxylicacid,3,5-bis[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-1,4-dihydroxy-,methyl ester, (1a,3R,
• 3,5-Dicaffeoylquinic acid methyl ester
• Cyclohexanecarboxylic acid,3,5-bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4-dihydroxy-, methylester, [1R-[1a,3a(E),4a,5b(E)]]-
• Cyclohexanecarboxylicacid,3,5-bis[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4-dihydroxy-,methyl ester, (1a,3R,4a,5R)- (9CI)
• Macroantoin G
• Methyl 3,5-di-O-caffeoyl quinate
• Methyl3,5-dicaffeoylquinate
• Methyl3,5-di-O-E-caffeoyl-quinate
• Methyl 3
• Macranthoin G
• methyl (3R,5R)-3,5-bis{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}-1,4-dihydroxycyclohexanecarboxylate
• 3,5-Di-O-caffeoylquinic acid methyl ester
• Methyl 3,5-dicaffeoylquinate
• BDBM50163307
• 1alpha,4alpha-Dihydroxy-3beta,5alpha-bis[3-(3,4-dihydroxyphenyl)propenoyloxy]cyclohexanecarboxylic acid methyl ester
• methyl (3R,5R)-3,5-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,4-dihydroxy-cyclohexanecarboxylate
• CHEBI:66708
• FS-7144
• HY-N8453
• Q27135330
• CHEMBL463337
• CHEMBL4125897
• AKOS040761072
• 159934-13-1
• methyl (3R,5R)-3,5-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,4-dihydroxycyclohexane-1-carboxylate
• CS-0144283
• (1R,2S,3R,5S)-2,5-Dihydroxy-5-(methoxycarbonyl)cyclohexane-1,3-diyl (2E,2'E)-bis(3-(3,4-dihydroxyphenyl)acrylate)
• Me-3,5-diCQA
• 3,5-Dicaffeoylquinic methyl ester
• (-)-3,5-Dicaffeoylquinic methyl ester
• 3_5-dicaffeoylquinic_acid
• 3,5-Di-O-caffeoylquinic methyl estermethyl 3,5-di-O-caffeoyl quinate; 3,5-Dicaffeoylquinic Acid Methyl Ester
• 1ST168460
• DA-49513

• InChIKey： VEBNYMXKXIIGFX-IYVYCCGLSA-N
• Inchi： 1S/C26H26O12/c1-36-25(34)26(35)12-20(37-22(31)8-4-14-2-6-16(27)18(29)10-14)24(33)21(13-26)38-23(32)9-5-15-3-7-17(28)19(30)11-15/h2-11,20-21,24,27-30,33,35H,12-13H2,1H3/b8-4+,9-5+/t20-,21-,24?,26?/m1/s1
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)[C@H]1C([C@@H](CC(C(=O)OC)(C1)O)OC(/C=C/C1C=CC(=C(C=1)O)O)=O)O

Computed Properties

• Exact Mass: 530.142426g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 10
• Monoisotopic Mass: 530.142426g/mol
• Monoisotopic Mass: 530.142426g/mol
• Topological Polar Surface Area: 200Ų
• Heavy Atom Count: 38
• Complexity: 841
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Quinic acids and derivatives